ethyl 2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetate, also known as EOMI, is a synthetic compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. EOMI is a heterocyclic compound that contains both an indole and an oxadiazole ring. The compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.
Scientific Research Applications
Synthesis and Structural Studies
- Synthesis Routes : Ethyl (5-cyanomethyl-1,3,4-oxadiazol-2-yl)acetate, related to the target compound, is synthesized through condensation reactions and has shown reactivity towards a variety of electrophilic reagents (Elnagdi et al., 1988).
- Crystal Structure Analysis : Research involving compounds with oxadiazole structures has been conducted to understand their crystal structures, which is crucial for potential applications in material science and drug design (Li et al., 2015).
Synthesis of Derivatives and Biological Activities
- Derivative Synthesis : Ethyl (l//-tetrazol-5-yl)acetate has been used to synthesize aryloxadiazolylacetic acids, indicating the potential of related compounds in synthesizing biologically active derivatives (Janda, 2001).
- Antibacterial Activity : Studies have synthesized novel compounds from ethyl 2-(1H-imidazol-1-yl)acetate, demonstrating significant antibacterial activity against common pathogenic bacteria, highlighting the potential therapeutic applications of related compounds (Al-badrany et al., 2019).
Chemical Reactions and Mechanisms
- Regioselective Reactions : Ethyl 2-(2-oxo-2,3-dihydro-3H-indol-3-ylidene)acetates have shown potential in regioselective addition reactions, which is significant for chemical synthesis involving precision and specificity (Koz’minykh et al., 2006).
- Synthesis of Novel Compounds : Research demonstrates the synthesis of novel compounds involving ethyl 2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate, which may offer insights into the synthesis of related compounds for various applications (Nassiri & Milani, 2020).
properties
IUPAC Name |
ethyl 2-[2-(5-methyl-1,3,4-oxadiazol-2-yl)indol-1-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O3/c1-3-20-14(19)9-18-12-7-5-4-6-11(12)8-13(18)15-17-16-10(2)21-15/h4-8H,3,9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUOTWIJKRJIVHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CN1C2=CC=CC=C2C=C1C3=NN=C(O3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 2-(2-(5-methyl-1,3,4-oxadiazol-2-yl)-1H-indol-1-yl)acetate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.